Cas no 2138170-14-4 (4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene)

4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene is a fluorinated aromatic compound featuring a nitro group and multiple fluorine substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of fluorine atoms at strategic positions improves electrophilic substitution selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing nitro group further facilitates nucleophilic aromatic substitution reactions, enabling precise functionalization. The compound’s stability under standard conditions ensures consistent performance in multi-step synthetic routes. Its structural features make it particularly useful for constructing complex fluorinated scaffolds, which are increasingly relevant in drug discovery and material science applications.

4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene structure

2138170-14-4 structure

Product Name:4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene

CAS No:2138170-14-4

MF:C₁₂H₆F₃NO₂

MW:253.176753520966

CID:5858381

PubChem ID:165459656

Update Time:2025-11-07

4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 4-(2,5-difluorophenyl)-2-fluoro-1-nitrobenzene
- EN300-737089
- 2138170-14-4
- 4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene
- Inchi： 1S/C12H6F3NO2/c13-8-2-3-10(14)9(6-8)7-1-4-12(16(17)18)11(15)5-7/h1-6H
- InChI Key： STDJYGQUWYDNRI-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C1C=CC(=C(C=1)F)[N+](=O)[O-])F

Computed Properties

Exact Mass: 253.03506292g/mol
Monoisotopic Mass: 253.03506292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.8Å²

4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-737089-1.0g	4-(2,5-difluorophenyl)-2-fluoro-1-nitrobenzene	2138170-14-4		1g	$0.0	2023-06-06

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Additional information on 4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene

4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene: A Comprehensive Overview of Its Properties and Applications

4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene (CAS No. 2138170-14-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique fluorinated aromatic structure, is a valuable intermediate in the synthesis of more complex molecules. Its nitro and fluoro substituents contribute to its reactivity, making it a versatile building block for various industrial applications.

The molecular structure of 4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene features a benzene ring substituted with two fluorine atoms at the 2,5-positions and a nitro group at the 1-position. This arrangement enhances its electrophilic properties, allowing it to participate in a wide range of chemical reactions, such as nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. Researchers often explore its potential in designing drug candidates and advanced materials, leveraging its fluorine-rich backbone for improved bioavailability and stability.

In recent years, the demand for fluorinated compounds like 4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene has surged due to their pivotal role in medicinal chemistry. Fluorine incorporation is a common strategy to enhance the metabolic stability and binding affinity of pharmaceutical agents. This compound, in particular, has been investigated for its potential in developing kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic diseases.

Beyond pharmaceuticals, 4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene is also relevant in agrochemical research. Its structural motifs are found in herbicides and pesticides, where fluorine atoms improve efficacy and environmental persistence. As sustainability becomes a key focus in agriculture, researchers are exploring greener synthesis routes for such compounds to minimize ecological impact.

The compound's CAS No. 2138170-14-4 is frequently searched in academic and industrial databases, reflecting its growing importance. Common queries include its synthetic methods, safety data, and supplier information. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structure, ensuring compliance with regulatory standards.

In the realm of material science, 4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene serves as a precursor for high-performance polymers and liquid crystals. Its ability to modify electronic properties makes it attractive for applications in organic electronics and optoelectronic devices. With the rise of flexible electronics and renewable energy technologies, this compound could play a critical role in next-generation innovations.

To summarize, 4-(2,5-Difluorophenyl)-2-fluoro-1-nitrobenzene (CAS No. 2138170-14-4) is a multifaceted compound with broad utility across multiple industries. Its fluorinated aromatic core and nitro group make it a sought-after intermediate for researchers aiming to tackle modern scientific and technological challenges. As interest in fluorine chemistry continues to grow, this compound is poised to remain at the forefront of innovation.